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Get Quote

Welcome to the technical support center for the synthesis and optimization of 2-Ethylazepane
derivatives. This guide is designed for researchers, scientists, and drug development

professionals to navigate the complexities of synthesizing this important heterocyclic scaffold.

Azepanes are critical three-dimensional building blocks in medicinal chemistry, yet their

synthesis can be challenging compared to their five- and six-membered counterparts.[1] This

resource provides field-proven insights and troubleshooting strategies to help you achieve

optimal results in your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary synthetic routes for preparing
2-substituted azepanes like 2-Ethylazepane?
There are several established strategies to access the azepane core, each with its own

advantages and limitations. The most common approaches include:
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Ring Expansion Reactions: This is a powerful method that transforms a more readily

available six-membered ring (a cyclohexanone derivative) into a seven-membered lactam,

which can then be reduced. The two most prominent examples are the Beckmann

rearrangement of cyclohexanone oximes and the Schmidt reaction of cyclohexanones.[1][2]

[3] These methods are advantageous for creating the core azepane structure, which can be

subsequently functionalized.

Reductive Amination of 6-Oxo-octanal derivatives: While less direct, one can construct a

linear precursor containing an aldehyde/ketone and a primary amine, which can then be

cyclized via intramolecular reductive amination. To synthesize a 2-Ethylazepane, this would

typically involve the cyclization of an 8-amino-octan-3-one or similar precursor.

Ring-Closing Metathesis (RCM): This involves creating a linear precursor with terminal

alkenes and an amine, followed by an RCM reaction to form the seven-membered ring, and

subsequent reduction of the double bond. This offers high versatility but often requires more

synthetic steps to prepare the precursor.[1]

Tandem Amination/Cyclization of Allenynes: More modern methods utilize transition metal

catalysis, such as copper(I)-catalyzed reactions of functionalized allenynes with primary

amines, to directly construct functionalized azepine rings.[4]

Q2: How do I select the most appropriate synthetic
strategy for my target 2-Ethylazepane derivative?
The choice of strategy depends heavily on the availability of starting materials, the desired

substitution pattern on the azepane ring, and stereochemical requirements.

For simple, unsubstituted, or symmetrically substituted 2-Ethylazepanes, a Beckmann or

Schmidt rearrangement starting from 2-ethylcyclohexanone is often the most direct route.

If complex substitution patterns are required on the azepane backbone, a multi-step linear

synthesis followed by cyclization (e.g., RCM or intramolecular reductive amination) provides

greater control and flexibility.[1]

For projects requiring high enantiopurity, an asymmetric synthesis approach is necessary.

This could involve an enantioselective hydrogenation step or starting from a chiral precursor.
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[5][6]

Q3: What are the most critical parameters to monitor
when optimizing these reactions?
Regardless of the chosen route, several parameters are universally critical for optimizing the

synthesis of 2-Ethylazepane derivatives:

Temperature: Ring expansion and cyclization reactions are often sensitive to temperature.

Too low, and the reaction may stall; too high, and side product formation or decomposition

can occur.[7]

Catalyst/Reagent Choice and Loading: The choice of acid catalyst in a Beckmann/Schmidt

reaction or the reducing agent in a reductive amination is crucial. Catalyst loading must be

optimized to ensure efficient conversion without promoting side reactions.[4][8]

Solvent: The polarity and coordinating ability of the solvent can significantly influence

reaction rates and selectivity. For instance, non-coordinating solvents are often preferred in

Lewis acid-catalyzed reactions.

Reaction Time: Monitoring the reaction progress (e.g., by TLC or LC-MS) is essential to

determine the optimal time for quenching, preventing the formation of degradation products.

[9]

Troubleshooting Guide
This section addresses specific issues you may encounter during your experiments, providing

probable causes and actionable solutions.

Problem 1: Low yield or poor regioselectivity in
Beckmann or Schmidt ring expansion of 2-
ethylcyclohexanone.
Background: The Beckmann rearrangement involves the acid-catalyzed rearrangement of an

oxime to an amide.[2][10] The Schmidt reaction uses hydrazoic acid (or an azide source) to

convert a ketone directly to an amide.[3] In both cases, the regioselectivity is determined by
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which carbon atom migrates to the nitrogen. For an unsymmetrical ketone like 2-

ethylcyclohexanone, two isomeric lactams can form.

Q: My Beckmann rearrangement of 2-ethylcyclohexanone oxime is giving a mixture of lactams

with low overall yield. What's going wrong?

A: Probable Cause & Solution

Cause A: Poor Regioselectivity. In the Beckmann rearrangement, the group anti-periplanar to

the hydroxyl group on the oxime is the one that migrates.[2][11] The two geometric isomers

of the oxime (E and Z) will lead to different lactam products. The observed product ratio is

often a result of the thermodynamic equilibrium of the oxime isomers.

Solution: The key is to control the geometry of the oxime or use reaction conditions that

favor the migration of a specific group. The more substituted carbon (C2, bearing the ethyl

group) often migrates preferentially under certain acidic conditions. However, this is not

always guaranteed. Consider screening different acid catalysts (e.g., PPA, H₂SO₄, TsOH,

or milder Lewis acids) and temperatures to influence the migration preference.[12]

Cause B: Substrate or Product Degradation. The strong acids and high temperatures often

used in classical Beckmann rearrangements can lead to charring, decomposition, or further

reactions of the resulting lactam.

Solution: Employ milder, modern reagents. Catalytic systems like triphosphazene or

boronic acid/perfluoropinacol can promote the rearrangement under significantly gentler

conditions, improving yields and functional group tolerance.[2]

Q: I am attempting a Schmidt reaction on 2-ethylcyclohexanone, but the reaction is sluggish

and gives multiple unidentified byproducts.

A: Probable Cause & Solution

Cause A: Inefficient Generation of Hydrazoic Acid (HN₃). The Schmidt reaction typically uses

sodium azide with a strong acid. If the acid is too weak or added improperly, the

concentration of the active reagent, HN₃, may be insufficient. HN₃ is also highly toxic and

explosive, demanding careful handling.
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Solution: A safer and often more efficient alternative is to use trimethylsilyl azide (TMSN₃)

in the presence of a strong acid like sulfuric acid or a Lewis acid.[7] This can provide a

more controlled release of the reactive species. The reaction temperature is also critical;

low temperatures often favor one regioisomer.[7]

Cause B: Carbocation Rearrangements. The mechanism of the Schmidt reaction involves

intermediates that can be prone to carbocation rearrangements, especially with sensitive

substrates, leading to a complex mixture of products.[3][13]

Solution: Optimize the reaction temperature and acid strength. Running the reaction at

lower temperatures can often suppress these side reactions. Titrating the acid carefully is

crucial to avoid overly harsh conditions that promote rearrangements.

Method Typical Reagents Key Advantage Common Challenge

Beckmann

Rearrangement

H₂SO₄, PPA, TsOH,

SOCl₂

Readily available

starting materials

(oximes).

Regioselectivity

control with

unsymmetrical

ketones.[12]

Schmidt Reaction
NaN₃/H₂SO₄,

TMSN₃/TfOH

Direct conversion from

ketone.

Use of highly

toxic/explosive

hydrazoic acid;

regioselectivity.[3][7]

Problem 2: Incomplete conversion or low yield during
reductive amination to form the final azepane.
Background: Reductive amination is a two-step process (often performed in one pot) that

involves the formation of an imine or enamine from a carbonyl compound and an amine,

followed by its reduction to the corresponding amine.[14][15] This is a common final step, for

example, in reducing the lactam from a Beckmann rearrangement or in a cyclization reaction.

Q: I am trying to reduce the lactam (from my Beckmann rearrangement) to 2-Ethylazepane
using LiAlH₄, but the reaction is messy and the yield is low.

A: Probable Cause & Solution
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Cause A: Incomplete Reduction or Side Reactions. Lithium aluminum hydride (LiAlH₄) is a

very powerful reducing agent and can be non-selective. It can also be difficult to handle, and

workup can be challenging, leading to product loss.

Solution: A milder and more selective reducing agent is often preferable. Borane-

tetrahydrofuran complex (BH₃·THF) or borane-dimethyl sulfide complex (BMS) are

excellent for reducing amides to amines and typically result in cleaner reactions and easier

workups.[16] Ensure the reaction is run under anhydrous conditions and that a sufficient

excess of the reducing agent is used (typically 2-3 equivalents).

Q: My intramolecular reductive amination to form the azepane ring is not proceeding to

completion.

A: Probable Cause & Solution

Cause A: Unfavorable Equilibrium for Imine/Iminium Ion Formation. The first step, the

formation of the C=N bond, is reversible. The presence of water, a byproduct of this step,

can push the equilibrium back towards the starting materials.[14]

Solution: Control the reaction pH. The optimal pH for imine formation is typically weakly

acidic (pH 4-6) to facilitate carbonyl protonation without fully protonating the amine

nucleophile. Also, consider adding a dehydrating agent like molecular sieves or using a

solvent system that allows for azeotropic removal of water (e.g., toluene with a Dean-Stark

trap).

Cause B: Inappropriate Reducing Agent. Not all reducing agents are compatible with the

conditions required for imine formation. For example, NaBH₄ can reduce the starting

aldehyde/ketone before the imine has a chance to form.[14]

Solution: Use a pH-selective reducing agent. Sodium cyanoborohydride (NaBH₃CN) and

sodium triacetoxyborohydride (NaBH(OAc)₃) are specifically designed for this purpose.[17]

They are less reactive towards carbonyls at neutral or weakly acidic pH but will readily

reduce the protonated iminium ion intermediate. Catalytic hydrogenation (e.g., H₂ over

Pd/C) is an excellent, clean alternative if the molecule does not contain other reducible

functional groups.[16]
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Reducing Agent Typical Use Case Advantages Disadvantages

Catalytic

Hydrogenation

(H₂/Pd/C)

General

imine/enamine

reduction

High yielding, clean

(no byproducts),

green chemistry.[16]

May reduce other

functional groups

(alkenes, alkynes,

nitro groups).

Sodium Borohydride

(NaBH₄)
Pre-formed imines

Inexpensive, easy to

handle.

Can reduce the

starting carbonyl; not

ideal for one-pot

reactions.[14]

Sodium

Cyanoborohydride

(NaBH₃CN)

One-pot reductive

amination

Selective for iminium

ions at acidic pH.

Highly toxic (releases

HCN upon strong

acidification).

Sodium

Triacetoxyborohydride

(NaBH(OAc)₃)

One-pot reductive

amination

Selective, non-toxic,

mild, highly effective.

[17]

More expensive than

other borohydrides.

Visualizations & Workflows
Logical Troubleshooting Workflow for Low Yield
This diagram outlines a decision-making process for troubleshooting low-yield reactions in 2-
Ethylazepane synthesis.
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Analysis Outcome

Corrective Actions

Low Yield Observed

Analyze Crude Reaction Mixture (TLC, LC-MS, NMR)

Incomplete Conversion?
(Starting Material Remains)

Evaluate Composition

Multiple Side Products?

No

Increase Reaction Time
Increase Temperature

Increase Reagent/Catalyst Loading

Yes

No Product / Degradation?

No

Decrease Temperature
Change Solvent

Use Milder Reagents
Check Stoichiometry

Yes

Confirm Reagent Viability
Use Milder Conditions

Re-evaluate Synthetic Route

Yes

Click to download full resolution via product page

Caption: A decision tree for troubleshooting low-yield reactions.
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General Synthetic Workflow via Beckmann
Rearrangement
This diagram illustrates the common two-step pathway from a substituted cyclohexanone to a

2-substituted azepane.

2-Ethylcyclohexanone 2-Ethylcyclohexanone
Oxime

1. Oximation
(NH₂OH·HCl, Base) 7-Ethylazepan-2-one

(Lactam)

2. Beckmann Rearrangement
(Acid Catalyst, e.g., PPA) 2-Ethylazepane

(Final Product)

3. Reduction
(e.g., BH₃·THF)

Click to download full resolution via product page

Caption: Synthetic pathway via Beckmann Rearrangement.

Experimental Protocols
Protocol 1: Beckmann Rearrangement of 2-
Ethylcyclohexanone Oxime
This is a general guideline. Reaction conditions, particularly temperature and time, should be

optimized for your specific substrate.

Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a

thermometer, and a nitrogen inlet, add polyphosphoric acid (PPA) (10 eq by weight to the

oxime).

Heating: Begin stirring and heat the PPA to 60-70 °C to reduce its viscosity.

Addition of Oxime: Once the PPA is mobile, add 2-ethylcyclohexanone oxime (1.0 eq)

portion-wise over 15-20 minutes, ensuring the internal temperature does not exceed 90 °C.

Reaction: After the addition is complete, continue to stir the mixture at 80-90 °C. Monitor the

reaction progress by TLC (e.g., by taking a small aliquot, quenching it in ice-water, extracting

with ethyl acetate, and spotting on a TLC plate). The reaction is typically complete within 1-3

hours.
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Quenching: Once the starting material is consumed, cool the reaction vessel in an ice bath.

Carefully and slowly pour the viscous mixture onto a large amount of crushed ice with

vigorous stirring.

Neutralization & Extraction: Slowly neutralize the acidic aqueous solution with a saturated

solution of sodium carbonate (Na₂CO₃) or sodium hydroxide (NaOH) until the pH is ~8-9.

Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl

acetate) three times.

Workup: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate

(Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude 7-ethylazepan-2-

one.

Purification: The crude lactam can be purified by vacuum distillation or column

chromatography on silica gel.

Protocol 2: One-Pot Reductive Amination using Sodium
Triacetoxyborohydride
This protocol is for an intramolecular cyclization of an amino-aldehyde/ketone. It can be

adapted for intermolecular reactions.

Setup: To a round-bottom flask, add the amino-carbonyl substrate (1.0 eq) and a suitable

anhydrous solvent such as 1,2-dichloroethane (DCE) or tetrahydrofuran (THF) (0.1 M

concentration).[17]

pH Adjustment (if necessary): Add acetic acid (1.1 eq) to the solution to catalyze iminium ion

formation.

Addition of Reducing Agent: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

portion-wise at room temperature. The addition may be exothermic. An ice bath can be used

to maintain the temperature below 30 °C.

Reaction: Allow the reaction to stir at room temperature. Monitor its progress by TLC or LC-

MS until the starting material is consumed (typically 4-24 hours).
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Quenching: Carefully quench the reaction by slow addition of a saturated aqueous solution

of sodium bicarbonate (NaHCO₃). Stir until gas evolution ceases.

Extraction: Transfer the mixture to a separatory funnel and extract with an organic solvent

(e.g., ethyl acetate). Separate the layers and extract the aqueous layer two more times.

Workup: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter,

and concentrate under reduced pressure.

Purification: The crude amine product can be purified by column chromatography on silica

gel.

References
Procopiou, P. A., et al. (2013). Synthesis of polysubstituted azepanes by dearomative ring
expansion of nitroarenes. The University of Manchester.

Philippova, A. N., et al. (2022). Synthesis of Functionalized Azepines via Cu(I)-Catalyzed

Tandem Amination/Cyclization Reaction of Fluorinated Allenynes. Molecules, 27(16), 5195.

[Link]

Organic Chemistry Portal. (n.d.). Azepine synthesis. [Link]

Kaur, M., et al. (2021). Review on Synthesis, Reactions and Biological Properties of Seven

Member Heterocyclic Compounds: Azepine, Azepane, Azepinone. ResearchGate. [Link]

Christoffers, J., et al. (2023). Preparation of Optically Active Azepane Scaffolds.

ChemistryViews. [Link]

Aeissen, E., et al. (2023). Enantioselective Synthesis of [b]‐Annulated Azepane Scaffolds.

European Journal of Organic Chemistry. [Link]

Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry.

[Link]

Požgan, F., Polanc, S., & Kočevar, M. (2001). REGIOSELECTIVITY IN THE SCHMIDT

REACTION: FIRST SYNTHESIS OF PYRANO[3,2-b]AZEPINES. ARKIVOC. [Link]

ResearchGate. (n.d.). Optimization of the Reaction Conditions for the Synthesis of. [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 15 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9415664/
https://www.organic-chemistry.org/namedreactions/synthesis-of-n-heterocycles/azepine-synthesis.shtm
https://www.researchgate.net/publication/350293026_Review_on_Synthesis_Reactions_and_Biological_Properties_of_Seven_Member_Heterocyclic_Compounds_Azepine_Azepane_Azepinone
https://www.chemistryviews.org/preparation-of-optically-active-azepane-scaffolds/
https://www.researchgate.net/figure/Synthesis-of-azepane-derivatives-4-by-a-sequence-of-asymmetric-allylation-olefin-cross_fig2_369528822
https://www.masterorganicchemistry.com/2017/09/01/reductive-amination/
https://www.arkat-usa.org/get-file/18991/
https://www.researchgate.net/figure/Optimization-of-the-Reaction-Conditions-for-the-Synthesis-of_tbl1_273760431
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275830?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pharmaceutical Technology. (2012). Meeting Challenges in Asymmetric Synthesis. [Link]

Organic Letters. (2023). Pyrrolidine/Azepane Ring Expansion via Intramolecular Ullmann-

Type Annulation/Rearrangement Cascade: Synthesis of Highly Functionalized 1H-

Benzazepines. ACS Publications. [Link]

MDPI. (n.d.). Optimization of the Reaction Conditions for the Synthesis of Dihydrobenzofuran

Neolignans. [Link]

Frontiers in Chemistry. (2020). Challenges and Perspectives in Chemical Synthesis of Highly

Hydrophobic Peptides. [Link]

STM Journals. (n.d.). Azepines, Chemistry, Synthesis and Reactions. [Link]

Chemistry Europe. (n.d.). Challenges and Achievements of Peptide Synthesis in Aqueous

and Micellar Media. [Link]

So, M., et al. (2012). Concise synthesis of 2-benzazepine derivatives and their biological

activity. Journal of Organic Chemistry, 77(8), 4017-28. [Link]

Organic Chemistry Portal. (n.d.). Beckmann Rearrangement. [Link]

CHIMIA. (2006). Intramolecular Schmidt Reaction: Applications in Natural Product Synthesis.

[Link]

Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive

alkylation). [Link]

ResearchGate. (n.d.). Proposed mechanism for the synthesis of 2‐benz azepines via....

[Link]

Beilstein Journal of Organic Chemistry. (2024). Machine learning-guided strategies for

reaction conditions design and optimization. [Link]

ResearchGate. (2001). ChemInform Abstract: Regioselectivity in the Schmidt Reaction: First

Synthesis of Pyrano[3,2-b]azepines. [Link]

Bremner, J. B. (2007). Azepines and their Fused-ring Derivatives. SciSpace. [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 15 Tech Support

https://www.pharmtech.com/view/meeting-challenges-asymmetric-synthesis
https://pubs.acs.org/doi/10.1021/acs.orglett.3c03036
https://www.mdpi.com/1420-3049/18/1/629
https://www.frontiersin.org/articles/10.3389/fchem.2020.00155/full
https://stm.bookpi.org/RACS/article/view/9014
https://chemistry-europe.onlinelibrary.wiley.com/doi/10.1002/slct.202202061
https://pubmed.ncbi.nlm.nih.gov/22463127/
https://www.organic-chemistry.org/namedreactions/beckmann-rearrangement.shtm
https://chimia.ch/chimia/article/view/2006_279/414
https://www.organic-chemistry.org/synthesis/N1-amines/amines-from-aldehydes-ketones.shtm
https://www.researchgate.net/figure/Proposed-mechanism-for-the-synthesis-of-2-benz-azepines-via-Rh-catalyzed-C-H-and-N-H_fig3_375628469
https://www.beilstein-journals.org/bjoc/articles/20/212
https://www.researchgate.net/publication/289069677_ChemInform_Abstract_Regioselectivity_in_the_Schmidt_Reaction_First_Synthesis_of_Pyrano32-bazepines
https://typeset.io/papers/azepines-and-their-fused-ring-derivatives-2007-4e9eey72s0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275830?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ACS Publications. (n.d.). Efficient Construction of Nitrogen-Stereogenic Azepines via Pd(II)-

Catalyzed Enantioselective C–H Olefination. [Link]

Mastering Organic Synthesis. (2025). Can You Solve These Tricky Multi-Step Synthesis

Problems Before I Do?. YouTube. [Link]

The Organic Chemistry Tutor. (2020). Amine Preparation 4 - Reductive Amination. YouTube.

[Link]

Khan, I., & Al-Harrasi, A. (2020). Synthetic and medicinal chemistry of phthalazines: Recent

developments, opportunities and challenges. Bioorganic Chemistry, 104, 104425. [Link]

MDPI. (n.d.). Bayesian Optimization for Chemical Synthesis in the Era of Artificial

Intelligence: Advances and Applications. [Link]

MDPI. (2023). Synthesis and Structure Determination of Substituted Thiazole Derivatives as

EGFR/BRAF V600E Dual Inhibitors Endowed with Antiproliferative Activity. [Link]

Wikipedia. (n.d.). Reductive amination. [Link]

Chemistry LibreTexts. (2023). Beckmann Rearrangement. [Link]

ACS Green Chemistry Institute Pharmaceutical Roundtable. (2026). Reductive Amination.

[Link]

ResearchGate. (n.d.). Synthesis of azepine derivatives from cyclopropane. [Link]

ResearchGate. (n.d.). Optimization of the reaction conditions for the preparation of 2a a.

[Link]

All About Chemistry. (2019). Beckmann Rearrangement: An overview. YouTube. [Link]

Mor, S., & Pahal, P. (2015). A new insight into Beckmann rearrangement for the synthesis of

some (E)-3-arylidenepiperidin-2-ones. Der Pharma Chemica, 7(8), 118-129. [Link]

Organic Chemistry Portal. (n.d.). Schmidt Reaction. [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 15 Tech Support

https://pubs.acs.org/doi/10.1021/acs.orglett.3c03565
https://www.youtube.com/watch?v=2e5d5v09uSo
https://www.youtube.com/watch?v=h-X7MRUkJ8A
https://pubmed.ncbi.nlm.nih.gov/33157344/
https://www.mdpi.com/2227-9717/12/3/482
https://www.mdpi.com/1420-3049/28/14/5460
https://en.wikipedia.org/wiki/Reductive_amination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/23%3A_Reactions_of_Aldehydes_and_Ketones/23.13%3A_The_Beckmann_Rearrangement
https://www.acs.org/content/dam/acsorg/greenchemistry/industriainnovation/roundtable/acs-gci-pr-reductive-amination-guide.pdf
https://www.researchgate.net/publication/348986047_Synthesis_of_azepine_derivatives_from_cyclopropane_carbaldehyde_and_N-benzyl_aniline
https://www.researchgate.net/figure/Optimization-of-the-reaction-conditions-for-the-preparation-of-2a-a_tbl1_270451842
https://www.youtube.com/watch?v=S-c242a2sLg
https://www.derpharmachemica.com/pharma-chemica/a-new-insight-into-beckmann-rearrangement-for-the-synthesis-of-some-e-3-arylidenepiperidin-2-ones.pdf
https://www.organic-chemistry.org/namedreactions/schmidt-reaction.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275830?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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